Cas no 6976-83-6 (2-Propenamide,2-cyano-3-[[(hexylamino)carbonyl]amino]-)

• Product Name: 2-Propenamide,2-cyano-3-[[(hexylamino)carbonyl]amino]-
• CAS No: 6976-83-6
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 523870
• PubChem ID: 5355058
• Update Time: 2025-04-19

2-Propenamide,2-cyano-3-[[(hexylamino)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,2-cyano-3-[[(hexylamino)carbonyl]amino]-
• (Z)-2-cyano-3-(hexylcarbamoylamino)prop-2-enamide
• 2-cyano-3-(hexylcarbamoylamino)prop-2-enamide
• 6976-83-6
• NSC-24194
• NSC24194

• Inchi： 1S/C11H18N4O2/c1-2-3-4-5-6-14-11(17)15-8-9(7-12)10(13)16/h8H,2-6H2,1H3,(H2,13,16)(H2,14,15,17)/b9-8-
• InChI Key： JOARCWBNIVDPSK-HJWRWDBZSA-N
• SMILES： O=C(N/C=C(/C#N)\C(N)=O)NCCCCCC

Computed Properties

• Exact Mass: 238.14300
• Monoisotopic Mass: 238.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.121
• Boiling Point: 412.7°C at 760 mmHg
• Flash Point: 203.4°C
• Refractive Index: 1.51
• PSA: 108.01000
• LogP: 2.24078